{2-[(4-Chlorophenyl)sulfonyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid

• IUPAC Name: 2-[2-(4-chlorophenyl)sulfonyl-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]acetic acid
• InChI: InChI=1S/C19H20ClNO6S/c1-26-17-9-12-7-8-21(28(24,25)14-5-3-13(20)4-6-14)16(11-19(22)23)15(12)10-18(17)27-2/h3-6,9-10,16H,7-8,11H2,1-2H3,(H,22,23)
• InChI Key: NQSYAWYKVLDOCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(N(CCC2=C1)S(=O)(=O)C3=CC=C(C=C3)Cl)CC(=O)O)OC
• Molecular Formula: C19H20ClNO6S
• Molecular Weight: 425.9 g/mol

Description

The compound “{2-[(4-Chlorophenyl)sulfonyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid” is a complex organic molecule that contains several functional groups. It has a tetrahydroisoquinoline core, which is a bicyclic structure consisting of a benzene ring fused to a nitrogen-containing six-membered ring. This core is substituted with a sulfonyl group attached to a 4-chlorophenyl group, an acetic acid group, and two methoxy groups.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrahydroisoquinoline ring, the introduction of the sulfonyl group, and the attachment of the acetic acid and methoxy groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the tetrahydroisoquinoline core, the sulfonyl group, the acetic acid group, and the methoxy groups. The presence of these functional groups would likely confer specific chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For instance, the sulfonyl group might undergo reactions with nucleophiles, and the acetic acid group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl and acetic acid groups might increase its polarity, affecting its solubility in different solvents.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral properties. For instance:

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Antitubercular Potential

Given the importance of new antitubercular agents, exploring our compound’s efficacy against Mycobacterium tuberculosis could be valuable.

Future Directions

The future directions for research on this compound would depend on its intended use. For instance, if it’s a potential pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and assessing its safety and efficacy.

Mechanism of Action

Target of Action

Based on its structure, it may interact with proteins or enzymes that have affinity for its functional groups, such as the sulfonyl and acetic acid groups .

Mode of Action

Without specific information, it’s difficult to determine the exact mode of action. Many drugs work by binding to specific proteins or enzymes, altering their function and leading to changes in cellular processes .

Biochemical Pathways

Many drugs affect pathways related to the function of the proteins or enzymes they bind to .

Pharmacokinetics

These properties can greatly affect a drug’s bioavailability and efficacy .

Result of Action

The effects would likely be related to the function of the proteins or enzymes it interacts with .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence a drug’s action, efficacy, and stability . .